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Compound of Interest

Sodium 3-methoxy-3-oxopropane-
Compound Name:
1-sulfinate

Cat. No.: B152873

An In-Depth Technical Guide to Sodium 3-methoxy-3-oxopropane-1-sulfinate (SMOPS)

Introduction

Sodium 3-methoxy-3-oxopropane-1-sulfinate, commonly referred to by its acronym SMOPS,
Is a sulfinic acid salt that has emerged as a highly versatile and valuable reagent in the field of
organic synthesis.[1][2] Its unique structure, combining a nucleophilic sulfur center with a
methyl ester functional group, provides a powerful tool for the construction of complex
molecular architectures.[2] While not typically used as a therapeutic agent itself, its utility in
forging key structural motifs, such as sulfones, sulfonamides, and particularly chiral sulfones,
makes it an indispensable building block for researchers in medicinal chemistry and drug
development.[1][2][3] This guide provides a comprehensive overview of SMOPS, detailing its
fundamental properties, synthesis, and core applications, with a focus on the mechanistic
rationale and practical methodologies relevant to scientific professionals.

Part 1: Core Chemical & Physical Properties

Accurate identification and understanding of a reagent's physical properties are foundational to
its successful application in experimental work. SMOPS is typically supplied as a stable, solid
material, though its handling and storage require consideration of its chemical nature.

Chemical Identifiers
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The compound is consistently identified by its CAS Number, 90030-48-1.[1][4][5][6] However,
slight variations in the reported molecular formula and weight exist across chemical suppliers,

likely stemming from different conventions in representing the salt form. The most frequently

cited and calculated values are presented below.

Identifier

Value

Molecular Formula

CaH7NaO04S[1][2][4]

Molecular Weight 174.15 g/mol [1]

CAS Number 90030-48-1[1][2][41[6][7]

IUPAC Name sodium;3-methoxy-3-oxopropane-1-sulfinate[1]
Sodium 1-methyl 3-sulfinopropanoate, SMOPS,

Synonyms 3-Sulfinopropanoic acid 1-methyl ester sodium
salt[4][8]

inChi InChI=1S/C4H804S.Na/c1-8-4(5)2-3-9(6)7;/h2-

n
3H2,1H3,(H,6,7);/q;+1/p-1[1][4]

SMILES COC(=0)CCS(=0)[O-].[Na+][1][2]

hvsical li

Property Value

Appearance White to light yellow crystalline powder[1][8][9]
Melting Point 199-216°C (with decomposition)[7][8][9]
Solubility Soluble in water[1]

Storage Store in an inert atmosphere at room

temperature[7][8]

Part 2: Synthesis of Sodium 3-methoxy-3-

oxopropane-1-sulfinate
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The accessibility of SMOPS is a key factor in its widespread use. Several synthetic pathways
have been established, allowing for its preparation from readily available starting materials. The
choice of method often depends on the desired scale, purity requirements, and available
laboratory infrastructure.

o Direct Sulfonation: This approach involves the reaction of a suitable propane precursor, such
as 3-methoxy-3-oxopropane, with a sulfonating agent like sulfur dioxide under controlled
conditions.[1] This method is direct but requires careful handling of gaseous reagents.

» Oxidative Methods: A common strategy involves the controlled oxidation of a corresponding
thioether or sulfide compound.[1] The selection of the oxidizing agent is critical to halt the
oxidation at the sulfinate stage and prevent the formation of the more stable sulfonate.

o Copper-Catalyzed Reactions: Modern synthetic advancements have introduced copper-
catalyzed methods that can produce sulfinates under mild conditions, offering improved
functional group tolerance and reaction efficiency.[1]

The diagram below illustrates a generalized workflow for the synthesis of SMOPS, highlighting
the key transformations.

Generalized Synthetic Workflow for SMOPS

Oxidizing Agent

or SO2

Propane Precursor
(e.g., Thioether)

Controlled Oxidation
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Sodium 3-methoxy-3-oxopropane-1-sulfinate
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Caption: Generalized workflow for SMOPS synthesis.

Part 3: Core Applications in Modern Organic
Synthesis

The reactivity of SMOPS is centered on the sulfinate functional group, which can act as a
nucleophile or a precursor to sulfonyl radicals. This dual reactivity makes it a powerful tool for
C-S bond formation.

Synthesis of Sulfonimides and Sulfonamides

A primary and well-documented application of SMOPS is its use as a reagent for converting
aryl and benzyl halides into their corresponding sulfonimides under basic conditions.[1][7][10]
This transformation is fundamental in medicinal chemistry, as the sulfonamide moiety is a key
pharmacophore in numerous approved drugs. The reaction proceeds via a nucleophilic
substitution mechanism where the sulfinate anion displaces the halide. Subsequent reaction
with an amine source can yield sulfonamides.

Protocol: General Synthesis of a Sulfonimide from an Aryl Halide

o Reaction Setup: In a dry reaction vessel under an inert atmosphere (e.g., Nitrogen or Argon),
dissolve the aryl or benzyl halide (1.0 eq) in a suitable aprotic solvent such as DMF or
DMSO.

o Reagent Addition: Add Sodium 3-methoxy-3-oxopropane-1-sulfinate (SMOPS, 1.2 - 1.5
eq) and a suitable base (e.g., K2COs, 2.0 eq) to the mixture.

¢ Reaction Conditions: Heat the reaction mixture to a temperature between 80-120°C. Monitor
the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).

o Work-up and Purification: Upon completion, cool the reaction to room temperature. Quench
the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).
The combined organic layers are then washed with brine, dried over anhydrous sodium
sulfate, filtered, and concentrated under reduced pressure.

« Isolation: The crude product is purified by column chromatography on silica gel to yield the
desired sulfonimide.
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Generation of Sulfonyl Radicals for C-C Bond Formation

Beyond its nucleophilic character, SMOPS is a valuable precursor for generating sulfonyl
radicals under mild conditions.[2] These highly reactive intermediates can participate in a
variety of powerful transformations, including radical cyclizations, couplings, and additions to
unsaturated systems.[2] This pathway is particularly useful for constructing complex cyclic
systems that are challenging to access through traditional ionic pathways. The ability to
generate these radicals from a stable, easy-to-handle solid like SMOPS enhances the
operational simplicity and safety of these advanced synthetic methods.

Advanced Application: Asymmetric Desymmetrizing
Sulfonylation

A significant advancement showcasing the utility of SMOPS is its application as a competent
sulfur-nucleophile in copper-catalyzed asymmetric desymmetrizing sulfonylation reactions.[3]
[11] This sophisticated methodology allows for the conversion of achiral diarylmethanes into
valuable chiral sulfones with high enantioselectivity.[3][11] The causality for this application's
importance lies in the ever-present demand for enantiomerically pure compounds in drug
development, where a single enantiomer often accounts for the desired therapeutic effect.

In this reaction, a chiral peptide-based ligand coordinates with a copper catalyst to create a
chiral environment. This catalytic system then selectively activates one of the two identical
functional groups on the achiral starting material, allowing SMOPS to attack and form a C-S
bond, thereby setting a new stereocenter with high fidelity.[3][11]

The diagram below outlines the logical flow of this key transformation.
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Caption: Logical workflow of asymmetric C-S bond formation using SMOPS.

Protocol: Copper-Catalyzed Asymmetric Sulfonylation of a Diarylmethane (lllustrative)

This protocol is a generalized representation based on published methodologies and must be

optimized for specific substrates.[3][11]
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Catalyst Preparation: In a glovebox, charge a reaction vial with the copper(l) source (e.g.,
Cu(MeCN)4PFs, 0.05 eq) and the chiral peptide ligand (0.06 eq).

Reaction Setup: Add the diarylmethane substrate (1.0 eq), Sodium 3-methoxy-3-
oxopropane-1-sulfinate (SMOPS, 1.5 eq), and a base (e.g., Cs2COs, 2.0 eq).

Solvent and Initiation: Add a degassed, anhydrous solvent (e.g., 1,4-dioxane). Seal the vial
and remove it from the glovebox.

Reaction Conditions: Stir the mixture at the optimized temperature (e.g., 40-60°C) for the
required duration (e.g., 12-24 hours), monitoring by an appropriate chromatographic method.

Work-up and Purification: Upon completion, filter the reaction mixture through a pad of celite,
rinsing with an organic solvent. Concentrate the filtrate in vacuo.

Isolation and Analysis: Purify the crude residue by flash column chromatography. The
enantiomeric excess (ee) of the final chiral sulfone product is determined by chiral HPLC
analysis.

Part 4: Relevance and Implications in Drug
Development

The true value of Sodium 3-methoxy-3-oxopropane-1-sulfinate for drug development
professionals lies not in its own biological activity, but in its role as a key facilitator for
synthesizing molecules that are rich in desirable pharmaceutical properties.[1][2]

» Access to Privileged Scaffolds: Sulfonamides and sulfones are "privileged scaffolds" in
medicinal chemistry, appearing in a vast array of drugs, including antibiotics, diuretics, and
antivirals. SMOPS provides a reliable and direct route to these critical functional groups.

Enabling Chiral Synthesis: The demonstrated success of SMOPS in asymmetric catalysis is
of paramount importance.[3][11] The synthesis of single-enantiomer drugs is a regulatory
and safety requirement, and reagents that enable efficient enantioselective synthesis are
highly sought after. By providing a pathway to chiral sulfones, SMOPS allows for the
exploration of novel, three-dimensional chemical space in drug design.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b152873?utm_src=pdf-body
https://www.benchchem.com/product/b152873?utm_src=pdf-body
https://www.benchchem.com/product/b152873?utm_src=pdf-body
https://www.smolecule.com/products/s770613
https://www.a2bchem.com/90030-48-1.html
https://pubs.acs.org/doi/10.1021/jacs.5c20554
https://pubs.acs.org/doi/pdf/10.1021/jacs.5c20554
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

» Versatility and Functional Group Tolerance: Modern synthetic methods, such as the copper-
catalyzed reactions involving SMOPS, are often characterized by their mild conditions.[1]
This allows for greater functional group tolerance, meaning the reagent can be used on
already complex molecules without disturbing other sensitive parts, a crucial feature in multi-
step drug synthesis.

Conclusion

Sodium 3-methoxy-3-oxopropane-1-sulfinate (SMOPS) is more than a simple chemical; it is
a versatile and enabling tool for modern organic synthesis. Its well-defined reactivity as both a
nucleophile and a radical precursor allows for the strategic formation of C-S bonds. For
researchers, scientists, and drug development professionals, SMOPS serves as a key building
block for accessing high-value molecular motifs, including the pharmaceutically relevant
sulfonamide and sulfone scaffolds. Its proven application in cutting-edge asymmetric catalysis
underscores its importance and solidifies its place in the synthetic chemist's toolbox for the
foreseeable future.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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